Dantrolene-13C3
Dantrolene-13C3
Brand Name:
Vulcanchem
CAS No.:
1185234-99-4
VCID:
VC0026820
InChI:
InChI=1S/C14H10N4O5/c19-13-8-17(14(20)16-13)15-7-11-5-6-12(23-11)9-1-3-10(4-2-9)18(21)22/h1-7H,8H2,(H,16,19,20)/b15-7-/i8+1,13+1,14+1
SMILES:
C1C(=O)NC(=O)N1N=CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-]
Molecular Formula:
C14H10N4O5
Molecular Weight:
317.23 g/mol
Dantrolene-13C3
CAS No.: 1185234-99-4
Cat. No.: VC0026820
Molecular Formula: C14H10N4O5
Molecular Weight: 317.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1185234-99-4 |
|---|---|
| Molecular Formula | C14H10N4O5 |
| Molecular Weight | 317.23 g/mol |
| IUPAC Name | 1-[(Z)-[5-(4-nitrophenyl)furan-2-yl]methylideneamino]-(2,4,5-13C3)1,3-diazolidine-2,4-dione |
| Standard InChI | InChI=1S/C14H10N4O5/c19-13-8-17(14(20)16-13)15-7-11-5-6-12(23-11)9-1-3-10(4-2-9)18(21)22/h1-7H,8H2,(H,16,19,20)/b15-7-/i8+1,13+1,14+1 |
| Standard InChI Key | OZOMQRBLCMDCEG-DMODWJJMSA-N |
| Isomeric SMILES | [13CH2]1[13C](=O)N[13C](=O)N1/N=C\C2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-] |
| SMILES | C1C(=O)NC(=O)N1N=CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-] |
| Canonical SMILES | C1C(=O)NC(=O)N1N=CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-] |
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